Cas no 28458-45-9 (N-tert-butyl-2-nitroaniline)

N-tert-Butyl-2-nitroaniline is a nitro-substituted aniline derivative characterized by the presence of a tert-butyl group at the nitrogen position. This structural modification enhances steric hindrance and influences reactivity, making it a valuable intermediate in organic synthesis, particularly in the preparation of agrochemicals and specialty chemicals. The tert-butyl group improves stability, while the nitro functionality offers versatility for further chemical transformations, such as reductions or nucleophilic substitutions. Its well-defined molecular structure ensures consistent performance in synthetic applications. The compound is typically handled under controlled conditions due to its potential sensitivity to heat and light. Suitable for research and industrial use where precise functionalization of aniline derivatives is required.

N-tert-butyl-2-nitroaniline structure

Product Name:N-tert-butyl-2-nitroaniline

CAS No:28458-45-9

MF:C₁₀H₁₄N₂O₂

MW:194.230362415314

MDL:MFCD16170799

CID:852428

PubChem ID:10797892

Update Time:2025-06-08

N-tert-butyl-2-nitroaniline Chemical and Physical Properties

Names and Identifiers

- Benzenamine, N-(1,1-dimethylethyl)-2-nitro-
- N-tert-butyl-2-nitroaniline
- SY039309
- N-(tert-Butyl)-2-nitroaniline
- AKOS005209172
- tert-Butyl-(2-nitro-phenyl)-amine
- N-t-butyl-2-nitroaniline
- BS-22200
- Z31213820
- tert-butyl-(2-nitrophenyl)-amine
- 2-nitro-N-tert-butylaniline
- HIGVOOQGROZGET-UHFFFAOYSA-N
- CS-0208144
- 28458-45-9
- F1911-3562
- DTXSID50445003
- SCHEMBL677655
- MFCD16170799
- AC5803
- MDL： MFCD16170799
- Inchi： 1S/C10H14N2O2/c1-10(2,3)11-8-6-4-5-7-9(8)12(13)14/h4-7,11H,1-3H3
- InChI Key： HIGVOOQGROZGET-UHFFFAOYSA-N
- SMILES： [O-][N+](C1C=CC=CC=1NC(C)(C)C)=O

Computed Properties

Exact Mass: 194.105527694g/mol
Monoisotopic Mass: 194.105527694g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 205
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.2
Topological Polar Surface Area: 57.8Å²

N-tert-butyl-2-nitroaniline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	N304146-100mg	N-Tert-butyl-2-nitroaniline	28458-45-9		100mg	$ 50.00	2022-06-03
TRC	N304146-500mg	N-Tert-butyl-2-nitroaniline	28458-45-9		500mg	$ 65.00	2022-06-03
TRC	N304146-1g	N-Tert-butyl-2-nitroaniline	28458-45-9		1g	$ 95.00	2022-06-03
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	SY039309-5g	N-(tert-Butyl)-2-nitroaniline	28458-45-9	≥95%	5g	¥5500.00	2025-04-15
Apollo Scientific	OR913071-1g	N-tert-Butyl-2-nitroaniline	28458-45-9	98%	1g	£100.00	2025-02-20
Apollo Scientific	OR913071-5g	N-tert-Butyl-2-nitroaniline	28458-45-9	98%	5g	£185.00	2025-02-20
Apollo Scientific	OR913071-25g	N-tert-Butyl-2-nitroaniline	28458-45-9	98%	25g	£395.00	2025-02-20
Chemenu	CM342709-5g	N-tert-Butyl-2-nitroaniline	28458-45-9	95%+	5g	$215	2022-06-11
Chemenu	CM342709-25g	N-tert-Butyl-2-nitroaniline	28458-45-9	95%+	25g	$458	2022-06-11
Chemenu	CM342709-100g	N-tert-Butyl-2-nitroaniline	28458-45-9	95%+	100g	$1200	2022-06-11